N-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)sulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C21H26N2O5S/c1-15-6-9-18(10-7-15)29(25,26)23-12-4-5-16(14-23)21(24)22-17-8-11-19(27-2)20(13-17)28-3/h6-11,13,16H,4-5,12,14H2,1-3H3,(H,22,24)
• InChI Key: NSNYECULWZOACU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide, commonly known as SNC80, is a synthetic opioid compound that acts as a selective agonist for the delta opioid receptor. It was first synthesized in 1990 and has since been extensively studied for its potential use in pain management and addiction treatment.

Mechanism of Action

SNC80 acts as a selective agonist for the delta opioid receptor, which is primarily located in the peripheral nervous system. Activation of this receptor has been shown to produce analgesic effects, as well as modulate the reward pathway in the brain, which may be beneficial in the treatment of addiction.
Biochemical and Physiological Effects:
SNC80 has been shown to produce analgesic effects in animal models of pain, as well as reduce the development of tolerance to opioids. It has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use in addiction treatment.

Advantages and Limitations for Lab Experiments

One advantage of SNC80 is its high selectivity for the delta opioid receptor, which allows for more targeted effects and fewer side effects. However, its potency and long half-life may make it difficult to use in certain experimental settings. Additionally, its synthetic nature may limit its availability and affordability for some researchers.

Future Directions

Future research on SNC80 may focus on its potential use in combination with other medications for pain management and addiction treatment. Additionally, further studies may be needed to determine the optimal dosing and administration of SNC80 for these applications. Finally, research may also focus on the development of more selective and potent delta opioid receptor agonists.

Scientific Research Applications

SNC80 has been extensively studied for its potential use in pain management and addiction treatment. It has been shown to be highly selective for the delta opioid receptor, which is believed to play a key role in the modulation of pain and addiction. SNC80 has also been shown to have fewer side effects than traditional opioid medications, such as morphine, making it a promising alternative for the treatment of chronic pain.